Cas no 411222-01-0 (1-hexyl-2,3-dimethylimidazolium bromide)

• Product Name: 1-hexyl-2,3-dimethylimidazolium bromide
• CAS No: 411222-01-0
• MF: C₁₁H₂₁BrN₂
• MW: 261.201842069626
• MDL: MFCD03427616
• CID: 926607
• Update Time: 2025-10-29

1-hexyl-2,3-dimethylimidazolium bromide Chemical and Physical Properties

Names and Identifiers

• 1-hexyl-2,3-dimethylimidazolium bromide
• 1-hexyl-2,3-dimethylimidazol-3-ium,bromide
• 1-Hexyl-3-methylimidazolium chloride

• MDL： MFCD03427616
• Inchi： 1S/C11H21N2.BrH/c1-4-5-6-7-8-13-10-9-12(3)11(13)2;/h9-10H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： KTUDCAXDKIVTNY-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=C[N+](C)=C1C)CCCCCC

Computed Properties

• Exact Mass: 260.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• PSA: 8.81000
• LogP: -0.79470
• Solubility: Not available

1-hexyl-2,3-dimethylimidazolium bromide Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37/39
• Hazardous Material Identification：

Additional information on 1-hexyl-2,3-dimethylimidazolium bromide

Exploring the Properties and Applications of 1-Hexyl-2,3-dimethylimidazolium Bromide (CAS No. 411222-01-0)

1-Hexyl-2,3-dimethylimidazolium bromide (CAS No. 411222-01-0) is a prominent imidazolium-based ionic liquid that has garnered significant attention in both academic and industrial research. As a member of the ionic liquids family, this compound exhibits unique physicochemical properties, making it a versatile candidate for various advanced applications. The growing interest in sustainable solvents and green chemistry has further propelled the demand for 1-hexyl-2,3-dimethylimidazolium bromide, as researchers seek alternatives to traditional volatile organic compounds (VOCs).

The molecular structure of 1-hexyl-2,3-dimethylimidazolium bromide consists of a hexyl chain attached to the imidazolium cation, with two methyl groups at the 2 and 3 positions, and a bromide anion. This configuration contributes to its low melting point, high thermal stability, and excellent solubility in both polar and non-polar solvents. These characteristics make it particularly useful in electrochemical applications, catalysis, and material science. Recent studies have also explored its potential in energy storage systems, such as batteries and supercapacitors, where its ionic conductivity and stability are highly valued.

One of the most discussed topics in the context of ionic liquids is their role in sustainable industrial processes. 1-Hexyl-2,3-dimethylimidazolium bromide aligns with this trend due to its non-volatility and recyclability, which reduce environmental impact compared to conventional solvents. Industries are increasingly adopting this compound for green synthesis and extraction processes, where it enhances reaction efficiency while minimizing waste. Additionally, its compatibility with biomass processing has opened new avenues in the production of bio-based materials and renewable energy.

In the field of pharmaceutical research, 1-hexyl-2,3-dimethylimidazolium bromide has shown promise as a solvent and stabilizer for drug formulations. Its ability to dissolve a wide range of active pharmaceutical ingredients (APIs) while maintaining low toxicity profiles makes it an attractive option for drug delivery systems. Researchers are also investigating its use in nanotechnology, where it serves as a stabilizing agent for nanoparticles and a medium for nanomaterial synthesis. These applications highlight the compound's versatility and potential to address challenges in modern science and technology.

The market for imidazolium-based ionic liquids like 1-hexyl-2,3-dimethylimidazolium bromide is expanding rapidly, driven by advancements in clean energy and sustainable manufacturing. Companies specializing in specialty chemicals are investing in the production and optimization of these compounds to meet the growing demand from sectors such as electronics, coatings, and biotechnology. Furthermore, the integration of artificial intelligence and machine learning in chemical research is accelerating the discovery of new applications for this compound, making it a focal point for innovation.

For researchers and industry professionals seeking detailed information on 1-hexyl-2,3-dimethylimidazolium bromide, understanding its synthesis, purification, and handling is crucial. The compound is typically synthesized through quaternization reactions involving imidazole derivatives and alkyl bromides, followed by purification steps to achieve high purity. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability over time. These practical considerations ensure optimal performance in both laboratory and industrial settings.

In conclusion, 1-hexyl-2,3-dimethylimidazolium bromide (CAS No. 411222-01-0) represents a cutting-edge solution for diverse scientific and industrial challenges. Its unique properties, combined with the global shift toward sustainability and green chemistry, position it as a key player in the future of advanced materials and processes. As research continues to uncover new applications, this compound is poised to make significant contributions to fields ranging from energy storage to biomedical engineering.